Cas no 1207061-83-3 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide
• CAS No: 1207061-83-3
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 6309247
• PubChem ID: 45505195
• Update Time: 2025-07-08

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]prop-2-enamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]prop-2-enamide
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)acrylamide
• 1207061-83-3
• AKOS024525141
• F5858-0296

• Inchi： 1S/C25H27N3O4/c29-24(11-3-18-2-10-22-23(16-18)32-17-31-22)26-20-6-8-21(9-7-20)27-12-1-13-28(15-14-27)25(30)19-4-5-19/h2-3,6-11,16,19H,1,4-5,12-15,17H2,(H,26,29)/b11-3+
• InChI Key： TXCLTKKNORNCMV-QDEBKDIKSA-N
• SMILES： O=C(C1CC1)N1CCN(C2C=CC(=CC=2)NC(/C=C/C2C=CC3=C(C=2)OCO3)=O)CCC1

Computed Properties

• Exact Mass: 433.20015635g/mol
• Monoisotopic Mass: 433.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide

Comprehensive Analysis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide (CAS No. 1207061-83-3)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide, identified by its CAS No. 1207061-83-3, represents a sophisticated small molecule with significant potential in pharmacological research and drug discovery. Its intricate structure combines a benzodioxole moiety with a diazepane core, linked via a propenamide bridge. This unique architecture has garnered attention in the scientific community, particularly for its potential applications in central nervous system (CNS) disorders and cancer therapeutics.

Recent trends in biomedical research highlight a growing interest in targeted therapies and precision medicine. The 1,4-diazepane fragment in this compound is particularly noteworthy, as it is a common scaffold in G protein-coupled receptor (GPCR) modulators. GPCRs are a hot topic in drug development, with over 30% of FDA-approved drugs targeting these receptors. The presence of the cyclopropanecarbonyl group further enhances the molecule's bioavailability and metabolic stability, making it a promising candidate for oral drug formulations.

From a synthetic chemistry perspective, the (2E)-propenamide linkage offers intriguing possibilities for structure-activity relationship (SAR) studies. Researchers are increasingly focusing on E/Z isomerism in drug design, as it can dramatically influence molecular recognition and binding affinity. The benzodioxol-5-yl group, meanwhile, is known to contribute to blood-brain barrier penetration—a critical factor in CNS drug development.

In the context of current pharmaceutical trends, this compound aligns with several key search queries such as "novel diazepane derivatives", "small molecule CNS drugs", and "GPCR-targeting compounds". Its multi-target potential makes it particularly relevant to discussions about polypharmacology—an emerging paradigm in drug discovery that moves beyond the traditional "one drug, one target" approach.

The physicochemical properties of CAS 1207061-83-3 suggest good drug-likeness according to Lipinski's Rule of Five. With a molecular weight of 433.5 g/mol and calculated logP values indicating moderate lipophilicity, this compound occupies a favorable space in medicinal chemistry design. These characteristics are frequently searched by professionals investigating "lead optimization" and "preclinical candidate selection".

Emerging computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, have identified potential interactions with various neurotransmitter receptors. This positions the compound as interesting for researchers exploring "AI in drug discovery" and "in silico screening"—two of the most searched terms in contemporary pharmaceutical sciences.

From a patent landscape perspective, derivatives containing the 1,4-diazepan-1-yl scaffold have shown activity across multiple therapeutic areas. The specific substitution pattern in 1207061-83-3 may offer intellectual property advantages, a crucial consideration in today's competitive biopharmaceutical industry. This aspect connects with frequent searches about "patentable chemical entities" and "novel drug scaffolds".

The compound's potential in oncological research stems from the benzodioxole component, which has demonstrated anti-proliferative effects in various cancer cell lines. With increasing interest in "targeted cancer therapies" and "small molecule inhibitors", this molecular feature aligns well with current biomedical research priorities.

In ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, the presence of both hydrogen bond acceptors and hydrophobic regions suggests balanced pharmacokinetic properties. These characteristics respond to common queries about "drug-like molecules" and "optimizing compound properties" in medicinal chemistry forums and literature searches.

The synthesis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenylprop-2-enamide typically involves multi-step organic synthesis with key coupling reactions and protective group strategies. These synthetic aspects connect with popular searches about "challenging synthetic targets" and "complex molecule construction" in organic chemistry communities.

As research continues to explore the full potential of CAS 1207061-83-3, its unique combination of pharmacophores positions it as a compelling subject for both academic investigation and industrial development. The compound's structural features address multiple contemporary needs in drug discovery, from CNS penetration to receptor modulation, making it a noteworthy example of modern medicinal chemistry design.